Cas no 19361-52-5 (Ac-Phe-Tyr-NH2)

Ac-Phe-Tyr-NH2 is a synthetic dipeptide derivative consisting of acetylated phenylalanine (Phe) and tyrosine (Tyr) with a C-terminal amide group. This compound is commonly utilized in peptide research, serving as a model substrate for enzymatic studies, particularly in investigations involving proteases and peptidases. Its well-defined structure and stability make it suitable for structure-activity relationship (SAR) studies and biochemical assays. The acetyl and amide modifications enhance resistance to exopeptidase degradation, improving its utility in experimental applications. Ac-Phe-Tyr-NH2 is also employed in the development of peptide-based inhibitors and as a reference standard in analytical chemistry. Its purity and consistency ensure reliable performance in research settings.
Ac-Phe-Tyr-NH2 structure
Ac-Phe-Tyr-NH2 structure
Product Name:Ac-Phe-Tyr-NH2
CAS No:19361-52-5
MF:C20H23N3O4
MW:369.414324998856
MDL:MFCD00020202
CID:123516
PubChem ID:7020629
Update Time:2025-10-29

Ac-Phe-Tyr-NH2 Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosinamide,N-acetyl-L-phenylalanyl- (9CI)
    • (2S)-2-acetamido-N-[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-3-phenylpropanamide
    • Ac-Phe-Tyr-NH2
    • (2S)-N-[(1S)-1-carbamoyl-2-(4-hydroxyphenyl)ethyl]-2-acetamido-3-phenylpropanamide
    • Hydrocinnamamide,a-acetamido-N-(a-carbamoyl-p-hydroxyphenethyl)-(8CI)
    • N-Acetyl-L-phenylalanyl-L-tyrosinamide
    • N-Ac-Phe-Tyr-NH2
    • Tyrosinamide,N-acetyl-L-phenylalanyl-,L-(8CI)
    • MFCD00020202
    • (S)-2-acetamido-N-((S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)-3-phenylpropanamide
    • CHEMBL210784
    • CS-0449052
    • 19361-52-5
    • DTXSID10427269
    • AKOS024324465
    • N-acetylphenylalanyltyrosinamide
    • DB-255611
    • MDL: MFCD00020202
    • Inchi: 1S/C20H23N3O4/c1-13(24)22-18(12-14-5-3-2-4-6-14)20(27)23-17(19(21)26)11-15-7-9-16(25)10-8-15/h2-10,17-18,25H,11-12H2,1H3,(H2,21,26)(H,22,24)(H,23,27)/t17-,18-/m0/s1
    • InChI Key: NRNUHNDVXOFSJO-ROUUACIJSA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)NC(C)=O)N[C@H](C(N)=O)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 369.16900
  • Monoisotopic Mass: 369.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.52000
  • LogP: 2.13430

Ac-Phe-Tyr-NH2 Security Information

  • Storage Condition:-15°C

Ac-Phe-Tyr-NH2 Pricemore >>

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